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Compound of Interest

(1R)-1-(Thiophen-2-yl)propan-1-
Compound Name:
amine hydrochloride

Cat. No.: B15267933

Get Quote
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Differentiation, Synthesis, and Pharmacological Profiles
Executive Summary

In the landscape of medicinal chemistry and forensic toxicology, the distinction between
positional isomers is critical. 1-(Thiophen-2-yl)propan-2-amine (Isomer B) is a
pharmacologically active psychostimulant, functioning as a norepinephrine-dopamine reuptake
inhibitor (NDRI). It is the primary amine metabolite of the novel psychoactive substance (NPS)
Methiopropamine (MPA). Conversely, 1-(Thiophen-2-yl)propan-1-amine (Isomer A) is a
structural isomer with significantly reduced psychotropic potency, primarily utilized as a chiral
building block in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) like
Duloxetine analogs. This guide provides the definitive framework for synthesizing, analyzing,
and distinguishing these compounds.

Chemical Identity & Structural Logic

Both compounds share the molecular formula C

H
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NS (MW: 141.23 g/mol ) but differ in the attachment point of the amine group on the propyl
chain relative to the thiophene ring.

Feature Isomer A: 1-Amine Isomer B: 2-Amine
1-(Thiophen-2-yl)propan-1- 1-(Thiophen-2-yl)propan-2-
IUPAC Name ( p yl)prop ( p yl)prop
amine amine
) ) Thiopropamine; 2-MPA;
Common Names 1-(2-Thienyl)propylamine

Desmethyl-MPA

Amphetamine homolog

Structure Type Benzylic-like amine ) o
(Thiophene bioisostere)
Chirality Cl is the chiral center C2 is the chiral center
30433-93-3 (Free base) /
CAS Number 6315-55-5
53632-92-1 (HCI)
Key Property Chemical Intermediate Psychostimulant

Synthetic Pathways

The synthesis of these isomers requires distinct precursors to establish the amine position.

Isomer B (2-Amine): The Nitroalkene Route

The standard synthesis for the amphetamine-like 2-amine mirrors the industrial production of
amphetamine, utilizing the Henry Reaction followed by reduction.

o Condensation: Thiophene-2-carboxaldehyde reacts with nitroethane (Henry Reaction) to
form 1-(thiophen-2-yl)-2-nitroprop-1-ene.

e Reduction: The nitroalkene is reduced (e.g., using LiAIH

or Zn/HCI) to the primary amine.

Isomer A (1-Amine): The Ketone Reductive Amination

The 1-amine is synthesized by introducing the nitrogen at the benzylic position (C1).
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e Acylation: Thiophene is acylated with propionyl chloride (Friedel-Crafts) to yield 1-(thiophen-
2-yl)propan-1-one (2-Propionylthiophene).

» Reductive Amination: The ketone undergoes reductive amination with ammonium acetate
and a reducing agent (e.g., NaBH

CN) to yield the amine.

Pathway Visualization

Isomer A (1-Amine) Synthesis

Propionyl Chloride / AICI3 NH40Ac / NaBH3CN

Thiophene Friedel-Crafts) »| 1-(Thiophen-2-yl)propan-1-one Reductive Amination

1-(Thiophen-2-yl)propan-1-amine

Isomer B (2-Amine) Synthesis

Nitroethane / NH40Ac LiAIH4 or Zp/HCI
Thiophene-2-carboxaldehyde 4m}—> 1-(Thiophen-2-yl)-2-nitroprop-1-ene Reduction 1-(Thiophen-2-yl)propan-2-amine

Click to download full resolution via product page

Figure 1: Comparative synthetic routes.[1] Isomer B utilizes a nitroalkene intermediate to place
the amine on C2, while Isomer A utilizes a ketone intermediate to place the amine on C1.

Analytical Differentiation (GC-MS)

Mass spectrometry is the most reliable method for distinguishing these isomers. The
differentiation relies on Alpha-Cleavage rules, where the bond adjacent to the amine breaks to
form a resonance-stabilized iminium ion.[2]

Fragmentation Logic

e Isomer B (2-Amine):

o Structure: Thiophene-CH
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-CH(NH
)-CH

o -Cleavage: Breaks the bond between C2 and C3 (loss of methyl) OR C1 and C2 (loss of
thenyl).

o Dominant Path: Loss of the massive "Thenyl" group (Thiophene-CH

-) is energetically favored to leave the charge on the small fragment.

o Base Peak:m/z 44 (ngcontent-ng-c747876706=""_nghost-ng-c4038370108=""
class="inline ng-star-inserted">

). This is the diagnostic peak for all amphetamine-like primary amines.
e Isomer A (1-Amine):
o Structure: Thiophene-CH(NH
)-CH
-CH
o -Cleavage: Breaks the bond between C1 and C2 (loss of ethyl).

o Dominant Path: Loss of the Ethyl group (mass 29).[3] The charge remains on the
thiophene-stabilized fragment.

o Base Peak:m/z 112 (

Diagnostic lon Table
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lon Type Isomer A (1-Amine) Isomer B (2-Amine) Explanation
Molecular lon (M+) 141 141 Identical MW.

CRITICAL
Base Peak (100%) 112 44

DIFFERENTIATOR.

] ] ) Ring vs. Ring+CH?2
Secondary lons 83 (Thiophene ring) 97 (Thenyl cation)
fragments.

Loss of side chain vs.
Alpha Loss M - 29 (Ethyl) M - 97 (Thenyl) )
loss of ring system.

Pharmacological Profiles & SAR

The position of the amine group dictates the interaction with Monoamine Transporters (MATS).

Structure-Activity Relationship (SAR)

e Isomer B (The "Amphetamine" Scaffold):

o The 2-carbon distance between the aromatic ring and the amine is critical for binding to
the orthosteric site of DAT (Dopamine Transporter) and NET (Norepinephrine Transporter).

o Activity: Acts as a releasing agent and reuptake inhibitor. The thiophene ring is a
bioisostere for benzene, retaining ~33% of the potency of amphetamine [1].

o Metabolism: Metabolized via Ring Hydroxylation and N-acetylation.
e Isomer A (The "Benzylic" Amine):

o The 1-carbon distance (benzylic amine) disrupts the optimal spatial alignment required for
MAT binding.

o Activity: Negligible psychostimulant activity. Often investigated for other activities (e.g.,
NMDA antagonism or as an intermediate for SNRI synthesis) but lacks the abuse potential
of the 2-amine.
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Pharmacophore Requirements
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Figure 2: SAR Logic. Isomer B satisfies the 2-carbon spacer requirement for monoamine
transporter binding, whereas Isomer A does not.

Experimental Protocols
Protocol 1: Synthesis of 1-(Thiophen-2-yl)propan-2-
amine (Isomer B)

Target: 5.0g Scale

+ Reagents: Thiophene-2-carboxaldehyde (5.6g, 50mmol), Nitroethane (30mL), Ammonium
Acetate (1.5g), Lithium Aluminum Hydride (LiAIH

, 2.09), dry THF.
¢ Step A (Henry Reaction):
o Reflux aldehyde, nitroethane, and NH

OAc for 4 hours.
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o Remove excess solvent in vacuo. Recrystallize the yellow solid (nitroalkene) from
isopropanol.

o Step B (Reduction):
o Safety Warning: LiAIH

is pyrophoric. Use inert atmosphere (N

)

o Suspend LiAIH

in dry THF (100mL) at 0°C.

o Add nitroalkene solution dropwise.

o Reflux for 6 hours.

o Quench carefully with Fieser workup (Water, 15% NaOH, Water).
o Filter, dry organic layer (MgSO

), and acidify with HCI gas to precipitate the amine hydrochloride salt.

Protocol 2: GC-MS Separation Method

Differentiation of Isomers in Forensic Samples

Column: Rxi-5Sil MS (30m x 0.25mm x 0.25um) or equivalent (DB-5).
o Carrier Gas: Helium @ 1.0 mL/min.

e Inlet: 250°C, Split 20:1.

e Oven Program:

o Start: 60°C (Hold 1 min).

o Ramp: 15°C/min to 280°C.
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o Hold: 3 mins.

e MS Source: EI mode (70eV), 230°C.

e Result Interpretation:
o Peak @ ~4.5 min: Check for m/z 44 (Isomer B).
o Peak @ ~4.8 min: Check for m/z 112 (Isomer A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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